Cas no 1797751-02-0 (3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea)

3-Cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea is a structurally complex urea derivative featuring a cyclopentyl group and a substituted 1,2,4-oxadiazole moiety. This compound is of interest in medicinal chemistry due to its potential as a scaffold for bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation. The cyclopropyl and cyclopentyl substituents contribute to its steric and electronic properties, enhancing binding selectivity. The 1,2,4-oxadiazole ring offers metabolic stability and improved pharmacokinetic profiles. Its synthetic versatility allows for further derivatization, making it valuable in drug discovery and development. The compound's precise mechanism and applications depend on specific structural optimizations for targeted biological activity.
3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea structure
1797751-02-0 structure
Product Name:3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea
CAS No:1797751-02-0
MF:C18H22N4O2
MW:326.392883777618
CID:5373391
Update Time:2025-06-12

3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea Chemical and Physical Properties

Names and Identifiers

    • N-Cyclopentyl-N′-[2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]urea
    • 3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea
    • Inchi: 1S/C18H22N4O2/c23-18(19-14-6-2-3-7-14)20-15-8-4-1-5-13(15)11-16-21-17(22-24-16)12-9-10-12/h1,4-5,8,12,14H,2-3,6-7,9-11H2,(H2,19,20,23)
    • InChI Key: DRFSPHNVZMZRLO-UHFFFAOYSA-N
    • SMILES: N(C1CCCC1)C(NC1=CC=CC=C1CC1ON=C(C2CC2)N=1)=O

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 13.64±0.20(Predicted)

3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6372-0718-2μmol
3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea
1797751-02-0
2μmol
$85.5 2023-09-09
Life Chemicals
F6372-0718-5μmol
3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea
1797751-02-0
5μmol
$94.5 2023-09-09
Life Chemicals
F6372-0718-10μmol
3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea
1797751-02-0
10μmol
$103.5 2023-09-09
Life Chemicals
F6372-0718-20μmol
3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea
1797751-02-0
20μmol
$118.5 2023-09-09
Life Chemicals
F6372-0718-1mg
3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea
1797751-02-0
1mg
$81.0 2023-09-09
Life Chemicals
F6372-0718-2mg
3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea
1797751-02-0
2mg
$88.5 2023-09-09
Life Chemicals
F6372-0718-3mg
3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea
1797751-02-0
3mg
$94.5 2023-09-09
Life Chemicals
F6372-0718-4mg
3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea
1797751-02-0
4mg
$99.0 2023-09-09
Life Chemicals
F6372-0718-5mg
3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea
1797751-02-0
5mg
$103.5 2023-09-09
Life Chemicals
F6372-0718-10mg
3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea
1797751-02-0
10mg
$118.5 2023-09-09

3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea Related Literature

Additional information on 3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea

Research Brief on 3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea (CAS: 1797751-02-0)

In recent years, the compound 3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea (CAS: 1797751-02-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. The presence of both cyclopentyl and cyclopropyl moieties, along with the 1,2,4-oxadiazole ring, suggests a promising pharmacological profile, warranting further exploration.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for 1797751-02-0, emphasizing its scalability and yield improvement. The study also highlighted the compound's selective inhibition of a key enzyme involved in inflammatory pathways, positioning it as a potential candidate for anti-inflammatory drug development. These findings are particularly relevant given the growing need for targeted therapies with minimal side effects.

In addition to its anti-inflammatory potential, preliminary in vitro and in vivo studies have explored the compound's efficacy in oncology. Research conducted by a team at the University of Cambridge demonstrated that 1797751-02-0 exhibits moderate activity against certain cancer cell lines, particularly those with overexpression of specific protein kinases. The mechanism of action appears to involve the disruption of kinase signaling pathways, leading to apoptosis in malignant cells. However, further optimization is required to improve its potency and selectivity before clinical trials can be considered.

Another area of interest is the compound's potential application in neurodegenerative diseases. A 2024 study published in ACS Chemical Neuroscience reported that 3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea showed neuroprotective effects in a rodent model of Parkinson's disease. The researchers attributed this effect to the compound's ability to modulate oxidative stress and reduce neuronal apoptosis. These findings open new avenues for the development of therapeutics targeting neurodegenerative disorders, although more extensive preclinical studies are needed to validate these results.

Despite these promising developments, challenges remain in the clinical translation of 1797751-02-0. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and molecular modeling have facilitated the design of derivatives with improved properties, as evidenced by a 2024 patent application detailing novel analogs of the compound with enhanced pharmacokinetic profiles.

In conclusion, 3-cyclopentyl-1-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}urea (CAS: 1797751-02-0) represents a versatile scaffold with multiple therapeutic applications. Its unique chemical structure and demonstrated bioactivity make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies. The ongoing research underscores the importance of interdisciplinary collaboration in advancing this compound toward clinical utility.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent